5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine 2HCl

• IUPAC Name: 5-fluoro-2-methoxy-3-pyrrolidin-2-ylpyridine;dihydrochloride
• InChI: InChI=1S/C10H13FN2O.2ClH/c1-14-10-8(5-7(11)6-13-10)9-3-2-4-12-9;;/h5-6,9,12H,2-4H2,1H3;2*1H
• InChI Key: MQHRAALDOGEVBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)F)C2CCCN2.Cl.Cl
• Molecular Formula: C10H15Cl2FN2O
• Molecular Weight: 269.14 g/mol

Description

5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine 2HCl is a chemical compound with the molecular formula C10H15Cl2FN2O. It is known for its applications in various scientific research fields due to its unique chemical structure and properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine 2HCl typically involves the reaction of 5-fluoro-2-methoxypyridine with pyrrolidine under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate, and the product is purified through crystallization or chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine 2HCl undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride or potassium carbonate in aprotic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding pyridine N-oxides, while reduction may produce the corresponding amines .

Scientific Research Applications

5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine 2HCl has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine 2HCl involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 5-fluoro-2-methoxy-3-(2-pyrrolidinyl)pyridine
• 5-fluoro-2-methoxy-3-pyrrolidin-2-ylpyridine

Uniqueness

5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine 2HCl is unique due to its specific substitution pattern and the presence of both fluorine and methoxy groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications .